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Compound of Interest

Compound Name: e-64

Cat. No.: B1671026 Get Quote

Introduction

E-64, with the full chemical name L-trans-Epoxysuccinyl-leucylamido(4-guanidino)butane, is a

natural, potent, and irreversible inhibitor of cysteine proteases.[1][2] Originally isolated from the

fungus Aspergillus japonicus, it is now synthetically prepared for research use.[3] E-64 is highly

specific for cysteine proteases and does not significantly affect other protease classes like

serine proteases (with the exception of trypsin), aspartic proteases, or metalloproteinases.[3][4]

Its utility in cell culture is widespread due to its high specificity, cell permeability, and low

toxicity.[5]

Mechanism of Action

E-64 functions by covalently modifying the active site cysteine residue of its target proteases.

The inhibitor's trans-epoxysuccinyl group forms a stable thioether bond with the thiol group (-

SH) of the cysteine, leading to irreversible inactivation of the enzyme.[5] This targeted action

makes it an invaluable tool for studying cellular processes mediated by cysteine proteases,

such as protein degradation, autophagy, and apoptosis.[4]

Applications in Cell Culture

Autophagy Research: E-64 and its derivatives are commonly used to block the final step of

autophagy, which involves the degradation of autophagosomes by lysosomal proteases

(e.g., cathepsins). This leads to the accumulation of autophagosomes, allowing for the study

of autophagic flux.
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Cancer Biology: Researchers use E-64 to investigate the role of cysteine proteases, like

cathepsins, in cancer cell invasion and metastasis.[4]

Proteasome Inhibition Studies: Used in conjunction with proteasome inhibitors to distinguish

between lysosomal and proteasomal degradation pathways.

Parasitology: E-64 has shown antiparasitic activity against various organisms by inhibiting

essential cysteine proteases.[4]

Quantitative Data Summary
The chemical and physical properties of E-64 are summarized below.

Table 1: Chemical Properties of E-64

Property Value References

Molecular Formula C₁₅H₂₇N₅O₅ [1]

Molecular Weight 357.41 g/mol [1][6]

Purity
≥95% - >99% (Varies by

supplier)
[1]

| CAS Number | 66701-25-5 | |

Table 2: Solubility and Recommended Concentrations

Parameter Details References

Solubility in Water
Up to 20-50 mM. Heating
may be required.

[1]

Solubility in DMSO
Up to ~200 mM. Use fresh, dry

DMSO.

Recommended Stock

Concentration

1 mM (in Water) or 10 mM (in

DMSO)
[5][7]
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| Typical Working Concentration | 1 - 10 µM | |

Experimental Protocols
Protocol 1: Preparation of 1 mM E-64 Stock Solution in Water

This protocol is suitable for experiments where DMSO may interfere with cellular functions.

Materials:

E-64 powder (MW: 357.41)

Sterile, nuclease-free water

Sterile conical tube (e.g., 15 mL or 50 mL)

Vortex mixer

Sterile 0.22 µm syringe filter and syringe

Sterile microcentrifuge tubes for aliquots

Procedure:

Calculate Mass: To prepare a 1 mM solution, you need 0.35741 mg of E-64 per 1 mL of

solvent. For a common volume of 10 mL, weigh out 3.57 mg of E-64.

Dissolution: Aseptically add the weighed E-64 powder to a sterile conical tube. Add the

desired volume (e.g., 10 mL) of sterile water.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if needed.[5]

Sterilization: To ensure sterility for cell culture use, filter the stock solution through a 0.22 µm

syringe filter into a new sterile tube.

Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots

(e.g., 50-100 µL) in sterile microcentrifuge tubes. Store the aliquots at -20°C. Aqueous
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solutions are stable for several months when stored properly.[7]

Protocol 2: Preparation of 10 mM E-64 Stock Solution in DMSO

This is a more concentrated stock, useful for minimizing the final solvent concentration in the

cell culture medium.

Materials:

E-64 powder (MW: 357.41)

Anhydrous/dry, sterile-filtered DMSO

Sterile conical tube

Vortex mixer

Sterile microcentrifuge tubes for aliquots

Procedure:

Calculate Mass: To prepare a 10 mM solution, you need 3.5741 mg of E-64 per 1 mL of

DMSO. For a 1 mL volume, weigh out 3.57 mg of E-64.

Dissolution: Aseptically add the weighed E-64 powder to a sterile tube. Add 1 mL of

anhydrous DMSO.

Mixing: Vortex thoroughly until the E-64 is fully dissolved.

Aliquoting and Storage: Dispense the stock solution into small, single-use aliquots in sterile

microcentrifuge tubes. Store at -20°C for up to one month or at -80°C for up to six months.[8]

Always use fresh DMSO, as absorbed moisture can reduce solubility.[4]

Protocol 3: Dilution to Working Concentration

Procedure:

Thaw a single aliquot of the E-64 stock solution on ice.
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Determine the final volume of your cell culture medium.

Calculate the volume of stock solution needed. For example, to achieve a 10 µM final

concentration in 10 mL of medium from a 10 mM stock solution:

Use the formula: C₁V₁ = C₂V₂

(10,000 µM) * V₁ = (10 µM) * (10 mL)

V₁ = 100 µL / 1000 = 0.01 mL = 10 µL

Add the calculated volume (10 µL) of the stock solution directly to the pre-warmed cell

culture medium.

Mix gently by swirling the plate or flask before treating the cells.

Important: Ensure the final concentration of DMSO in the culture medium is non-toxic to your

specific cell line, typically below 0.1%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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